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Compound of Interest

Compound Name: Hirsuteine

Cat. No.: B1228035 Get Quote

For Immediate Reference: Hirsuteine should be treated as a hazardous chemical waste.

Dispose of contents and container in accordance with local, state, and federal regulations. Do

not dispose of down the drain or in regular trash.

This document provides essential safety and logistical information for the proper operational

handling and disposal of Hirsuteine (CAS No. 35467-43-7), an indole alkaloid utilized in

pharmacological research. Adherence to these procedures is critical to ensure personnel safety

and environmental compliance.

Chemical and Physical Properties
A summary of key quantitative data for Hirsuteine is presented below for easy reference. This

information is crucial for understanding its behavior and potential hazards.

Property Value

Molecular Formula C₂₂H₂₆N₂O₃

Molecular Weight 366.46 g/mol

CAS Number 35467-43-7

Appearance Solid

Solubility Soluble in DMSO

Storage -20°C is recommended for long-term stability.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Hirsuteine is classified under GHS07, indicating that it may cause skin irritation, serious eye

irritation, or may be harmful if swallowed or inhaled. Therefore, appropriate personal protective

equipment must be worn at all times when handling this compound.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling fine powders outside of a fume hood, a properly fitted

respirator is recommended.

Step-by-Step Disposal Procedure
The following procedure outlines the steps for the safe disposal of Hirsuteine waste.

Segregation of Waste:

All materials contaminated with Hirsuteine, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must

be segregated as hazardous chemical waste.

Do not mix Hirsuteine waste with other waste streams unless compatible.

Waste Container Labeling:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include:

The words "Hazardous Waste"
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The full chemical name: "Hirsuteine"

CAS Number: "35467-43-7"

The primary hazard(s) (e.g., "Harmful," "Irritant")

The date the waste was first added to the container.

Collection of Waste:

Solid Waste: Place contaminated solids (e.g., weighing paper, gloves, absorbent pads)

directly into the labeled hazardous waste container.

Liquid Waste: Collect solutions containing Hirsuteine in a compatible, sealed container.

For small quantities, the original vial can be placed directly into the hazardous waste

container.

Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated

sharps container that is also labeled as hazardous chemical waste.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the container is kept closed at all times, except when adding waste.

Store in a well-ventilated area, away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste pickup requests.

Spill and Emergency Procedures
In the event of a spill, follow these immediate safety protocols:
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Evacuate and Alert: Evacuate the immediate area and alert colleagues and your supervisor.

Control Ignition Sources: If Hirsuteine is in a flammable solvent, eliminate all sources of

ignition.

Contain the Spill: Use a chemical spill kit to contain the spill. Absorb liquids with an inert

material (e.g., vermiculite, sand).

Clean-Up:

Wear appropriate PPE, including respiratory protection if necessary.

Carefully sweep up solid spills or collect the absorbent material from liquid spills.

Place all contaminated materials into a labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleaning materials must also be disposed of as hazardous waste.

Seek Medical Attention: If Hirsuteine comes into contact with skin or eyes, flush the affected

area with copious amounts of water for at least 15 minutes and seek immediate medical

attention. If inhaled, move to fresh air and seek medical attention. If swallowed, do not

induce vomiting and seek immediate medical attention.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Hirsuteine.
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Caption: Logical workflow for the proper disposal of Hirsuteine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. natuprod.bocsci.com [natuprod.bocsci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1228035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1228035?utm_src=pdf-body
https://www.benchchem.com/product/b1228035?utm_src=pdf-custom-synthesis
https://natuprod.bocsci.com/product/hirsuteine-cas-35467-43-7-237695.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal of Hirsuteine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228035#hirsuteine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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